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Compound of Interest

Compound Name: UAMC00039 dihydrochloride

Cat. No.: B10768900 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
UAMC-00039 dihydrochloride is a potent, reversible, and competitive inhibitor of dipeptidyl

peptidase II (DPP-II), exhibiting high selectivity over other dipeptidyl peptidases such as DPP-

IV, DPP-8, and DPP-9.[1] With an IC₅₀ value of 0.48 nM for DPP-II, it serves as a valuable

chemical tool for investigating the physiological and pathological roles of this enzyme.[1][2]

DPP-II is implicated in the degradation of proline-containing neuropeptides and collagen.[3]

Accurate and consistent preparation of UAMC-00039 dihydrochloride stock solutions is critical

for ensuring reproducible results in cell-based assays and other experimental models. This

document provides detailed protocols for the preparation, storage, and handling of UAMC-

00039 dihydrochloride stock solutions.

Compound Specifications
All quantitative data for UAMC-00039 dihydrochloride is summarized in the table below.

Researchers should always refer to the batch-specific Certificate of Analysis (CoA) for the most

accurate information.
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Property Value References

Molecular Weight 382.76 g/mol [4]

Molecular Formula C₁₆H₂₄ClN₃O·2HCl [4]

CAS Number 697797-51-6

Purity ≥98%

Solubility (Maximum)

- 100 mM in Water- 100 mM in

DMSO- 10 mg/mL in PBS (pH

7.2)

[3]

Storage (Solid) Store at -20°C [4]

Storage (Stock Solution)
-20°C for up to 1 month-80°C

for up to 6 months
[1]

Experimental Protocols
3.1. Safety Precautions

Handle UAMC-00039 dihydrochloride powder in a well-ventilated area, preferably a chemical

fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves.[5] Avoid breathing dust.[5] In case of contact with eyes or skin, rinse

immediately with plenty of water.[5] If swallowed, seek medical attention.[5] Consult the Safety

Data Sheet (SDS) for complete hazard information.

3.2. General Workflow for Stock Solution Preparation

The following diagram outlines the standard procedure for preparing stock solutions from a

powdered compound.
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Caption: General workflow for preparing stock solutions.
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3.3. Protocol 1: Preparation of 10 mM Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions

for in vitro experiments.

Materials:

UAMC-00039 dihydrochloride powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Determine Mass: Weigh out a precise amount of UAMC-00039 dihydrochloride powder. For

example, weigh 1 mg.

Calculate Solvent Volume: Use the following formula to calculate the required volume of

DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

Example for 1 mg of UAMC-00039 to make a 10 mM solution:

Mass = 0.001 g

Molecular Weight = 382.76 g/mol

Desired Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (382.76 g/mol * 0.010 mol/L) = 0.000261 L

Volume (µL) = 261.3 µL
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Dissolution: Add the calculated volume of DMSO to the vial containing the UAMC-00039

powder.

Mix: Vortex thoroughly until the solid is completely dissolved. If precipitation occurs, gentle

warming or sonication can be used to aid dissolution.[1]

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles.[1] Store

aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months)

storage.[1]

3.4. Protocol 2: Preparation of 10 mM Stock Solution in Water

UAMC-00039 dihydrochloride is highly soluble in water, making it suitable for certain

applications where DMSO may be undesirable.

Materials:

UAMC-00039 dihydrochloride powder

Nuclease-free, sterile water

Sterile 0.22 µm syringe filter

Sterile syringe

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Determine Mass & Calculate Volume: Follow steps 1 and 2 from Protocol 1 to weigh the

compound and calculate the required volume of sterile water.

Dissolution: Add the calculated volume of sterile water to the vial containing the powder.
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Mix: Vortex thoroughly until the powder is fully dissolved.

Filter Sterilization: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter and dispense the solution into a new sterile tube. This step is recommended for

aqueous solutions to ensure sterility before use in cell culture.[1]

Aliquot and Store: Dispense the sterile stock solution into single-use aliquots and store at

-20°C or -80°C as described previously.[1]

Mechanism of Action
UAMC-00039 functions by directly inhibiting the enzymatic activity of DPP-II. This prevents

DPP-II from cleaving and degrading its natural substrates.
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Caption: Inhibition of DPP-II by UAMC-00039.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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